(2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE

• IUPAC Name: (2,6-dimethylmorpholin-4-yl)-(2-ethoxynaphthalen-1-yl)methanone
• InChI: InChI=1S/C19H23NO3/c1-4-22-17-10-9-15-7-5-6-8-16(15)18(17)19(21)20-11-13(2)23-14(3)12-20/h5-10,13-14H,4,11-12H2,1-3H3
• InChI Key: PJQMTAHJJRPXAY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)N3CC(OC(C3)C)C
• Molecular Formula: C19H23NO3
• Molecular Weight: 313.4 g/mol

Description

(2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE typically involves multi-step organic reactions. One common method includes the reaction of 2,6-dimethylmorpholine with 2-ethoxy-1-naphthaldehyde under specific conditions to form the desired product. The reaction conditions often require controlled temperatures, specific solvents, and catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The process may include purification steps such as recrystallization or chromatography to isolate the pure compound.

Chemical Reactions Analysis

Types of Reactions

(2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

(2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its pharmacological properties and potential therapeutic uses.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of (2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

2,6-Dimethylmorpholine: A simpler analog with similar structural features.

2-Ethoxy-1-naphthaldehyde: Shares the naphthyl and ethoxy groups.

Morpholine derivatives: Compounds with the morpholino group but different substituents.

Uniqueness

(2,6-DIMETHYLMORPHOLINO)(2-ETHOXY-1-NAPHTHYL)METHANONE is unique due to its combination of functional groups, which confer distinct reactivity and potential applications. Its specific structure allows for targeted interactions in various chemical and biological contexts, making it a valuable compound for research and industrial purposes.